2-(4-chlorophenoxy)-1-(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-methylpropan-1-one

• IUPAC Name: 2-(4-chlorophenoxy)-1-[3-(4-cyclopropyltriazol-1-yl)azetidin-1-yl]-2-methylpropan-1-one
• InChI: InChI=1S/C18H21ClN4O2/c1-18(2,25-15-7-5-13(19)6-8-15)17(24)22-9-14(10-22)23-11-16(20-21-23)12-3-4-12/h5-8,11-12,14H,3-4,9-10H2,1-2H3
• InChI Key: WQYSEWSQTGYKQO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)N1CC(C1)N2C=C(N=N2)C3CC3)OC4=CC=C(C=C4)Cl
• Molecular Formula: C18H21ClN4O2
• Molecular Weight: 360.8 g/mol

Description

2-(4-chlorophenoxy)-1-(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-methylpropan-1-one is a useful research compound. Its molecular formula is C18H21ClN4O2 and its molecular weight is 360.84. The purity is usually 95%.
BenchChem offers high-quality 2-(4-chlorophenoxy)-1-(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-methylpropan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-chlorophenoxy)-1-(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-methylpropan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Absorption, Distribution, Metabolism, and Excretion Studies

Compounds similar to the specified molecule are often subjects of pharmacokinetic studies to understand their absorption, distribution, metabolism, and excretion (ADME) profiles. For instance, research on Ticagrelor, a molecule with a somewhat complex structure involving cycles and heteroatoms, provided insights into its rapid absorption and the formation of a major active metabolite through O-deethylation. Such studies are crucial for developing medications and understanding their behavior in the body (Teng, Oliver, Hayes, & Butler, 2010).

Environmental and Health Impact Studies

Research on the environmental and health impacts of chemical compounds, including those structurally related to the specified molecule, is significant. Studies on the urinary concentrations of phenols and parabens among pregnant women, for example, have explored the potential adverse effects of widespread exposure to these compounds. Such research contributes to understanding the environmental persistence and potential health risks associated with chemical exposure (Watkins et al., 2015).

Toxicology and Safety Studies

Toxicological studies, like those on the effects of exposure to chlorpyrifos, diazinon, and other pesticides, help in evaluating the safety profiles of chemical compounds. These studies are crucial for regulatory purposes and to minimize human and environmental health risks. Such research provides baseline data for establishing exposure limits and safety guidelines (Wilson et al., 2010).

Mechanistic Studies

Mechanistic studies aim to elucidate the biochemical pathways and molecular mechanisms through which chemical compounds exert their effects. For example, research into the modulation of sebaceous gland cells by specific compounds contributes to dermatological and pharmacological knowledge, offering insights into the development of treatments for skin conditions (Suskind, 1985).